Cas no 2229269-32-1 (3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol)

• Product Name: 3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol
• CAS No: 2229269-32-1
• MF: C₁₀H₈ClF₅O
• MW: 274.614939689636
• CID: 5975481
• PubChem ID: 165758128
• Update Time: 2025-05-20

3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol
• EN300-1939791
• 2229269-32-1
• 3-[4-chloro-3-(trifluoromethyl)phenyl]-3,3-difluoropropan-1-ol

• Inchi： 1S/C10H8ClF5O/c11-8-2-1-6(9(12,13)3-4-17)5-7(8)10(14,15)16/h1-2,5,17H,3-4H2
• InChI Key： KRNDCTIASZKKLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)C(CCO)(F)F

Computed Properties

• Exact Mass: 274.0183834g/mol
• Monoisotopic Mass: 274.0183834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol

Introduction to 3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol (CAS No. 2229269-32-1)

3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol is a sophisticated organic compound characterized by its unique structural and electronic properties. This molecule, identified by the chemical abstracts service number CAS No. 2229269-32-1, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug development and material science. The compound's architecture, featuring a chloro and trifluoromethyl substituent on a phenyl ring coupled with a difluoropropan-1-ol side chain, endows it with distinct reactivity and functionality that make it a valuable candidate for further exploration.

The presence of multiple fluorine atoms in the side chain not only enhances the compound's lipophilicity but also introduces electron-withdrawing effects that can modulate its interactions with biological targets. This balance of properties makes it an attractive scaffold for designing novel therapeutic agents. Recent studies have highlighted the compound's utility in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor binding. The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability and binding affinity in drug candidates.

In the context of modern drug discovery, the demand for structurally diverse and pharmacologically active compounds has led to increased interest in molecules like 3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol. Researchers have leveraged its framework to develop inhibitors of kinases, transcription factors, and other key proteins involved in disease pathways. The chloro substituent on the phenyl ring further contributes to its versatility by enabling various chemical transformations, such as cross-coupling reactions that are commonly employed in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in designing small-molecule probes for biochemical studies. The combination of fluorine atoms and hydroxyl group provides a handle for both spectroscopic detection and covalent labeling techniques. Such features are particularly useful in elucidating protein-ligand interactions and understanding mechanism-based inhibition. Furthermore, the compound's stability under various conditions makes it suitable for high-throughput screening assays, where robustness is a critical factor.

The synthesis of 3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct this molecule with high efficiency and yield. These developments have not only facilitated its study but also opened up new avenues for derivative synthesis and functionalization.

In conclusion, 3-4-chloro-3-(trifluoromethyl)phenyl-3,3-difluoropropan-1-ol (CAS No. 2229269-32-1) represents a promising entity in the realm of pharmaceutical chemistry. Its unique structural features and demonstrated utility in drug design underscore its importance as a building block for future therapeutics. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone of innovation in medicinal chemistry and related fields.